Cas no 2172029-57-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylbutanoic acid
• CAS No: 2172029-57-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6276462
• PubChem ID: 165511515
• Update Time: 2025-05-22

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylbutanoic acid
• 2172029-57-9
• EN300-1538962
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-2-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-14-26(3,24(31)27-15-13-17(2)23(29)30)28-25(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： AOANNMWRGWDGQF-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NCCC(C(=O)O)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylbutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172029-57-9, known as 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylbutanoic acid, is a complex organic molecule with significant applications in the field of peptide synthesis and drug discovery. This compound belongs to the class of amino acids modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group, which plays a crucial role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used due to its stability under basic conditions and ease of removal under acidic conditions, making it an essential component in modern peptide synthesis.

The structure of this compound consists of a central pentanamide backbone with a methyl substituent at the 2-position. The Fmoc group is attached to the amino terminus, providing protection during the synthesis process. Additionally, the molecule contains a 4-amino group, which can serve as a site for further functionalization or coupling reactions. The presence of multiple methyl groups introduces steric hindrance, which can influence the conformational properties of the molecule and its interactions with other biomolecules.

Recent advancements in peptide chemistry have highlighted the importance of precise control over stereochemistry and side-chain modifications in peptide synthesis. This compound, with its unique structure, has been utilized in the construction of bioactive peptides that mimic natural ligands for therapeutic purposes. For instance, researchers have employed this compound in the synthesis of peptide agonists for G protein-coupled receptors (GPCRs), which are key targets for drug development. The ability to incorporate diverse functional groups while maintaining structural integrity has made this compound a valuable tool in medicinal chemistry.

In terms of synthetic methodology, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield, particularly in the formation of amide bonds. Furthermore, the application of green chemistry principles has led to the development of more sustainable methods for synthesizing such compounds, reducing environmental impact while maintaining high purity standards.

The biological activity of this compound is closely tied to its ability to serve as a building block in peptide libraries. High-throughput screening techniques have enabled researchers to identify bioactive sequences that exhibit potent inhibitory or stimulatory effects on various enzymatic targets. For example, derivatives of this compound have been shown to inhibit proteolytic enzymes involved in disease pathways such as cancer and neurodegenerative disorders.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of this compound. These analytical tools provide critical insights into molecular integrity and help ensure that synthesized peptides meet stringent quality control standards required for preclinical studies.

In summary, CAS No. 2172029-57-9 represents a versatile building block in peptide chemistry with applications spanning from basic research to drug discovery. Its unique structural features and compatibility with advanced synthetic methods make it an indispensable component in contemporary medicinal chemistry pipelines.